Cas no 1261990-31-1 (2-Chloro-5-(3-cyano-2-fluorophenyl)phenol)

• Product Name: 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol
• CAS No: 1261990-31-1
• MF: C₁₃H₇ClFNO
• MW: 247.652185678482
• MDL: MFCD18315555
• CID: 2621899
• PubChem ID: 53221291
• Update Time: 2025-06-20

2-Chloro-5-(3-cyano-2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol, 95%
• DTXSID00685952
• YFC06554
• 1261990-31-1
• 2-CHLORO-5-(3-CYANO-2-FLUOROPHENYL)PHENOL
• MFCD18315555
• 4'-Chloro-2-fluoro-3'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol

• MDL： MFCD18315555
• Inchi： 1S/C13H7ClFNO/c14-11-5-4-8(6-12(11)17)10-3-1-2-9(7-16)13(10)15/h1-6,17H
• InChI Key： OXALMYOEOJYQEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C#N)C=1F

Computed Properties

• Exact Mass: 247.0200197Da
• Monoisotopic Mass: 247.0200197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44Ų

Additional information on 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol

Introduction to 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol (CAS No: 1261990-31-1)

2-Chloro-5-(3-cyano-2-fluorophenyl)phenol, identified by its CAS number 1261990-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol consists of a phenolic core substituted with a chloro group at the 2-position and a 3-cyano-2-fluorophenyl moiety at the 5-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are exploited in various synthetic pathways and biological assays.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol make it a versatile scaffold for designing molecules with targeted biological activity. Specifically, the presence of both electron-withdrawing and electron-donating groups enhances its potential as an inhibitor or activator of various enzymatic and receptor-mediated processes.

One of the most compelling aspects of 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol is its ability to interact with biological targets in a selective manner. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Researchers have leveraged this property to develop derivatives of the compound that exhibit enhanced potency and reduced toxicity. For instance, studies have shown that modifications to the fluorine and cyano groups can significantly alter the pharmacokinetic profile of the molecule, leading to improved bioavailability and longer duration of action.

The synthesis of 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex framework of the molecule efficiently. The chloro and cyano substituents play critical roles in these reactions, serving as key intermediates that facilitate the formation of desired structural motifs.

Evaluation of the biological activity of 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol has revealed several promising properties. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary research suggests that this compound may exhibit chemopreventive effects by modulating signaling pathways involved in cell proliferation and apoptosis. These findings have positioned 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol as a valuable candidate for further development into a novel therapeutic agent.

The development of new pharmaceuticals is often hindered by challenges related to drug delivery and formulation. However, the unique properties of 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol offer opportunities for innovative approaches to overcome these obstacles. For example, researchers are exploring nanotechnology-based delivery systems that can enhance the solubility and targeted release of the compound in vivo. Such advancements could significantly improve therapeutic outcomes by ensuring optimal drug concentrations at disease sites while minimizing systemic exposure.

The future prospects for 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock the full potential of this compound and contribute to the advancement of modern medicine.